Cas no 2248383-00-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 2248383-00-6
• MF: C₁₇H₈FNO₄S
• MW: 341.313126564026
• CID: 6509336
• PubChem ID: 165725107
• Update Time: 2025-11-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248383-00-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1-benzothiophene-2-carboxylate
• EN300-6516222

• Inchi： 1S/C17H8FNO4S/c18-12-6-3-7-13-11(12)8-14(24-13)17(22)23-19-15(20)9-4-1-2-5-10(9)16(19)21/h1-8H
• InChI Key： UIHKPLZERHOHKG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 341.01580707g/mol
• Monoisotopic Mass: 341.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1-benzothiophene-2-carboxylate

Compound CAS No: 2248383-00-6 - 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 4-Fluoro-1-Benzothiophene-2-Carboxylate

The compound with CAS number 2248383-00-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1-benzothiophene-2-carboxylate, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly for their ability to modulate biological pathways associated with neurodegenerative diseases and cancer. The presence of the fluoro substituent in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a fused bicyclic system comprising an isoindole ring and a benzothiophene moiety. The isoindole ring contributes to the compound's stability and solubility, while the benzothiophene group introduces electronic versatility. This combination makes the compound suitable for use as an intermediate in the synthesis of more complex molecules with tailored functionalities.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions and catalytic systems to improve reaction efficiency and yield. These methods have been extensively reported in recent literature, underscoring their importance in modern organic synthesis.

In terms of applications, this compound has shown potential as a precursor for constructing bioactive molecules with anti-inflammatory and antioxidant properties. Its ability to undergo various functional group transformations further expands its utility in medicinal chemistry.

From an environmental perspective, researchers have conducted detailed studies on the biodegradation and toxicity profiles of similar compounds. These studies indicate that proper handling and disposal protocols are essential to minimize any adverse environmental impact.

In conclusion, the compound CAS No: 2248383-00-6 represents a significant advancement in organic chemistry due to its versatile structure and promising applications across multiple disciplines. Continued research into its properties will undoubtedly unlock new opportunities for its use in innovative technologies and therapeutic agents.